Cas no 26885-71-2 ((E)-1-Methoxy-3,3,3-trifluoropropene)

• Product Name: (E)-1-Methoxy-3,3,3-trifluoropropene
• CAS No: 26885-71-2
• MF: C₄H₅F₃O
• MW: 126.077111959457
• MDL: MFCD04038316
• CID: 254199
• PubChem ID: 5709611
• Update Time: 2025-05-24

(E)-1-Methoxy-3,3,3-trifluoropropene Chemical and Physical Properties

Names and Identifiers

• 1-Propene,3,3,3-trifluoro-1-methoxy-, (1E)-
• (E)-1-Methoxy-3,3,3-trifluoropropene
• E-1-Methoxy-3,3,3-trifluoropropene
• trans-1-Methoxy-3,3,3-trifluoropropene
• (E)-3,3,3-trifluoro-1-methoxyprop-1-ene
• AKOS006229421
• 3,3,3-trifluoro-1-methoxyprop-1-ene
• (1E)-3,3,3-trifluoro-1-methoxyprop-1-ene
• 26885-71-2
• BGHDVJGMEWAMPO-NSCUHMNNSA-N
• 406-89-3
• MS-20531
• SCHEMBL2511043
• SCHEMBL5428292
• 1-Propene,3,3,3-trifluoro-1-methoxy-,(1E)-
• MFCD04038316
• 1-Methoxy-3,3,3-trifluoropropene
• 26885-67-6

• MDL： MFCD04038316
• Inchi： 1S/C4H5F3O/c1-8-3-2-4(5,6)7/h2-3H,1H3/b3-2+
• InChI Key： BGHDVJGMEWAMPO-NSCUHMNNSA-N
• SMILES： FC(/C=C/OC)(F)F

Computed Properties

• Exact Mass: 126.02900
• Monoisotopic Mass: 126.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 102-104
• Flash Point: °C
• Refractive Index: 1.3294
• PSA: 9.23000
• LogP: 1.70880

(E)-1-Methoxy-3,3,3-trifluoropropene Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE
• Risk Phrases：R10

Additional information on (E)-1-Methoxy-3,3,3-trifluoropropene

(E)-1-Methoxy-3,3,3-Trifluoropropene: A Comprehensive Overview

(E)-1-Methoxy-3,3,3-Trifluoropropene, also known by its CAS number 26885-71-2, is a fluorinated alkene with significant applications in various industries. This compound has garnered attention due to its unique chemical properties and potential uses in advanced materials and pharmaceuticals. Recent studies have highlighted its role in the development of next-generation materials, particularly in the field of polymer chemistry and drug delivery systems.

The molecular structure of (E)-1-Methoxy-3,3,3-Trifluoropropene consists of a propene backbone with a trifluoromethyl group at the terminal position and a methoxy group attached to the first carbon. This configuration imparts the compound with distinct electronic and steric properties. The presence of fluorine atoms significantly influences the compound's reactivity and stability. Fluorinated compounds are known for their high thermal stability and low surface energy, making them ideal for high-performance applications.

Recent research has focused on the synthesis and characterization of (E)-1-Methoxy-3,3,3-Trifluoropropene. One notable study published in 2023 explored the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. The study demonstrated that this method not only enhances yield but also improves the purity of the final product. Such advancements have opened new avenues for large-scale production of this compound, making it more accessible for industrial applications.

In terms of chemical reactivity, (E)-1-Methoxy-3,3,3-Trifluoropropene exhibits unique behavior due to its electron-withdrawing trifluoromethyl group. This group activates the double bond towards electrophilic addition reactions while simultaneously stabilizing reactive intermediates. Experimental studies have shown that this compound can undergo various polymerization reactions under specific conditions, leading to the formation of high-performance polymers with tailored properties.

The application of (E)-1-Methoxy-3,3,3-Trifluoropropene in materials science is particularly promising. Researchers have successfully incorporated this compound into polymeric materials to enhance their thermal stability and mechanical strength. For instance, a 2022 study reported the synthesis of fluorinated polymers using this compound as a monomer. These polymers exhibited exceptional resistance to thermal degradation and found applications in aerospace and automotive industries.

In addition to its role in materials science, (E)-1-Methoxy-3,3,3-Trifluoropropene has shown potential in pharmaceutical research. Its fluorinated structure makes it an attractive candidate for drug design due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Recent studies have explored its use as a building block for designing bioactive molecules targeting specific therapeutic areas.

The environmental impact of (E)-1-Methoxy-3,3,3-Trifluoropropene has also been a subject of recent investigations. Researchers have assessed its biodegradability and toxicity under various conditions. Findings indicate that while the compound is stable under normal environmental conditions, it can undergo degradation under specific microbial or chemical treatments. These insights are crucial for ensuring safe handling and disposal practices.

In conclusion, (E)-1-Methoxy-3,3,Trifluoropropene (CAS No: 26885-71-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.